methyl 1,5-bis(4-chlorophenyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 1,5-bis(4-chlorophenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C17H12Cl2N2O2/c1-23-17(22)15-10-16(11-2-4-12(18)5-3-11)21(20-15)14-8-6-13(19)7-9-14/h2-10H,1H3
• InChI Key: QCBFRCIISUTMBF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C(=C1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12Cl2N2O2
• Molecular Weight: 347.2 g/mol

Description

“Methyl 1,5-bis(4-chlorophenyl)-1H-pyrazole-3-carboxylate” is a compound that has been studied for its potential antidepressant action. It belongs to the class of organic compounds known as diphenylpyrroles.

Synthesis Analysis

The compound has been synthesized as part of a series of 1-(1,5-bis(4-substituted phenyl)-2-methyl-1H-pyrrol-3-yl)-N-methylmethanamines. The synthesis process was based on the SAR data available for sertraline and other antidepressant drugs. A concise synthesis of the compound from α has also been reported.

Chemical Reactions Analysis

The compound has been screened for in vitro 5HT reuptake inhibition using the platelet model. Among the screened compounds, it showed the same serotonin uptake inhibition as that of the standard drug sertraline.

Scientific Research Applications

Antidepressant Potential

• BM212 shares pharmacophoric features with the antidepressant drug sertraline. .
• In vitro studies demonstrated that BM212 inhibits serotonin uptake, albeit weaker than sertraline. .

Antitubercular Activity

• BM212 is not only an antidepressant candidate but also an effective antitubercular agent. .

Mechanism of Action

Target of Action

The primary target of methyl 1,5-bis(4-chlorophenyl)-1H-pyrazole-3-carboxylate is the serotonin reuptake transporter protein (SERT) . SERT plays a crucial role in regulating the concentration of serotonin, a neurotransmitter that contributes to feelings of well-being and happiness.

Mode of Action

Methyl 1,5-bis(4-chlorophenyl)-1H-pyrazole-3-carboxylate interacts with SERT, inhibiting the reuptake of serotonin . This results in an increased concentration of serotonin in the synaptic cleft, which can enhance and prolong the effect of serotonin.

Biochemical Pathways

The compound affects the serotonin system by inhibiting the reuptake of serotonin . This leads to an increase in serotonin levels in the synaptic cleft, enhancing serotonergic neurotransmission. The downstream effects of this action can include mood elevation, making the compound potentially useful in treating conditions like depression.

Result of Action

The inhibition of serotonin reuptake leads to an increase in serotonin concentrations in the synaptic cleft . This can result in mood elevation, potentially providing an antidepressant effect. In animal models, compounds with similar structures have shown a significant impact on behavior .

Future Directions

The compound has shown promising results in in vitro and in vivo tests for antidepressant activity. Therefore, it could be a potential candidate for further studies and preclinical trials.